Cas no 1361737-36-1 (5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine)

5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining cyano, fluoro, and trifluoromethoxy functional groups. This structure imparts high reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethoxy and cyano groups enhance its utility in cross-coupling reactions, while the fluorine substituent improves metabolic stability in bioactive molecules. Its precise functionalization allows for selective modifications, facilitating the development of advanced compounds. The compound's purity and well-defined properties ensure consistent performance in research and industrial applications, particularly in the design of fluorinated heterocycles.

5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine structure

1361737-36-1 structure

Product Name:5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine

CAS No:1361737-36-1

MF:C₇H₂F₄N₂O

MW:206.097195148468

CID:4911895

Update Time:2025-05-21

5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H2F4N2O/c8-5-1-4(2-12)3-13-6(5)14-7(9,10)11/h1,3H
- InChI Key： UTXRZSNKJFBDMH-UHFFFAOYSA-N
- SMILES： FC1=CC(C#N)=CN=C1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
XLogP3: 2.2
Topological Polar Surface Area: 45.9

5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026002710-250mg	5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine	1361737-36-1	97%	250mg	$748.00	2022-04-03
Alichem	A026002710-500mg	5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine	1361737-36-1	97%	500mg	$1,048.60	2022-04-03
Alichem	A026002710-1g	5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine	1361737-36-1	97%	1g	$1,680.00	2022-04-03

5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

Additional information on 5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361737-36-1)

5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361737-36-1) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, serves as a versatile building block for the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a fluorinated pyridine core, enhances its reactivity and stability, making it a valuable intermediate in modern synthetic chemistry.

The growing demand for fluorinated heterocycles like 5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine is driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its potential to improve the pharmacokinetic properties of lead compounds, such as metabolic stability and membrane permeability. In agrochemicals, the introduction of trifluoromethoxy groups has been linked to enhanced pesticidal activity, aligning with the industry's focus on sustainable and efficient solutions.

Recent advancements in organofluorine chemistry have highlighted the role of 5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine in the development of novel antiviral and anticancer agents. Its ability to modulate electronic and steric properties makes it a preferred choice for structure-activity relationship (SAR) studies. Additionally, the compound's compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further expands its utility in medicinal chemistry.

From an industrial perspective, the synthesis and scalability of 5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine are critical topics. Innovations in continuous flow chemistry and catalytic fluorination have addressed some of the challenges associated with its production, ensuring higher yields and reduced environmental impact. These developments resonate with the broader trend toward green chemistry and sustainable manufacturing practices.

In summary, 5-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361737-36-1) represents a cutting-edge tool for researchers exploring the frontiers of fluorinated pyridines and their applications. Its multifaceted role in drug design, agrochemical innovation, and material science underscores its importance in contemporary chemical research. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in the quest for next-generation chemical solutions.